Cas no 55468-07-0 (Benzamide, N-[2-[(2-aminoethyl)amino]ethyl]-)

Benzamide, N-[2-[(2-aminoethyl)amino]ethyl]- structure
55468-07-0 structure
Product Name:Benzamide, N-[2-[(2-aminoethyl)amino]ethyl]-
CAS No:55468-07-0
MF:C11H17N3O
MW:207.272182226181
CID:351827
PubChem ID:14692215
Update Time:2025-04-19

Benzamide, N-[2-[(2-aminoethyl)amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-[2-[(2-aminoethyl)amino]ethyl]-
    • N-[2-(2-aminoethylamino)ethyl]benzamide
    • 55468-07-0
    • DTXSID80563062
    • SCHEMBL7974114
    • N-{2-[(2-Aminoethyl)amino]ethyl}benzamide
    • Inchi: 1S/C11H17N3O/c12-6-7-13-8-9-14-11(15)10-4-2-1-3-5-10/h1-5,13H,6-9,12H2,(H,14,15)
    • InChI Key: BFDUFENXIYFOQW-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)NCCNCCN

Computed Properties

  • Exact Mass: 207.13731
  • Monoisotopic Mass: 207.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • PSA: 67.15
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